N-ethyl-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-ethyl-1-[(4-fluorophenyl)methylsulfonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H21FN2O3S/c1-2-17-15(19)13-7-9-18(10-8-13)22(20,21)11-12-3-5-14(16)6-4-12/h3-6,13H,2,7-11H2,1H3,(H,17,19)
• InChI Key: HQRBYKIUIQRDAO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O3S
• Molecular Weight: 328.4 g/mol

Description

N-ethyl-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide, commonly known as EFNSP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EFNSP is a small molecule inhibitor that targets a specific protein, making it a valuable tool for studying various biological processes.

Mechanism of Action

EFNSP inhibits the activity of Hsp90 by binding to a specific site on the protein. This binding prevents Hsp90 from interacting with its client proteins, which are essential for various biological processes. By inhibiting Hsp90, EFNSP can disrupt these processes, allowing researchers to study the effects of Hsp90 inhibition on cells and organisms.
Biochemical and Physiological Effects:
EFNSP has been shown to have various biochemical and physiological effects, depending on the biological system being studied. In cancer cells, EFNSP has been shown to induce cell death and inhibit cell proliferation. In addition, EFNSP has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and prostate cancer cells. In non-cancer cells, EFNSP has been shown to induce the unfolded protein response, which is a cellular stress response that helps cells cope with protein misfolding.

Advantages and Limitations for Lab Experiments

One of the main advantages of EFNSP is its specificity for Hsp90. This specificity allows researchers to study the effects of Hsp90 inhibition without affecting other biological processes. In addition, EFNSP is a small molecule inhibitor, which makes it easy to use in various experimental settings. However, EFNSP also has some limitations. For example, it may not be effective in all biological systems, and its effects may vary depending on the concentration used.

Future Directions

There are several future directions for EFNSP research. One potential direction is to study the effects of EFNSP on other proteins that interact with Hsp90. This could help researchers understand the role of Hsp90 in various biological processes and identify new targets for therapeutic intervention. Another potential direction is to study the effects of EFNSP in combination with other drugs. This could help researchers develop more effective cancer treatments by targeting multiple pathways involved in cancer growth and survival. Finally, future research could focus on developing more potent and selective inhibitors of Hsp90, which could have even greater potential for therapeutic intervention.

Scientific Research Applications

EFNSP has been extensively used in scientific research due to its ability to inhibit a specific protein. This protein, known as Hsp90, is involved in various biological processes, including cell growth, differentiation, and survival. EFNSP has been shown to inhibit the activity of Hsp90, making it a valuable tool for studying the role of this protein in various biological processes.